N-(3-pyridylmethyl)epidoxorubicin
N-(3-pyridylmethyl)epidoxorubicin
Brand Name:
Vulcanchem
CAS No.:
145843-38-5
VCID:
VC0117241
InChI:
InChI=1S/C33H34N2O11/c1-15-28(38)19(35-13-16-5-4-8-34-12-16)9-23(45-15)46-21-11-33(43,22(37)14-36)10-18-25(21)32(42)27-26(30(18)40)29(39)17-6-3-7-20(44-2)24(17)31(27)41/h3-8,12,15,19,21,23,28,35-36,38,40,42-43H,9-11,13-14H2,1-2H3
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NCC6=CN=CC=C6)O
Molecular Formula:
C33H34N2O11
Molecular Weight:
634.6 g/mol
N-(3-pyridylmethyl)epidoxorubicin
CAS No.: 145843-38-5
Main Products
VCID: VC0117241
Molecular Formula: C33H34N2O11
Molecular Weight: 634.6 g/mol
| CAS No. | 145843-38-5 |
|---|---|
| Product Name | N-(3-pyridylmethyl)epidoxorubicin |
| Molecular Formula | C33H34N2O11 |
| Molecular Weight | 634.6 g/mol |
| IUPAC Name | 6,9,11-trihydroxy-9-(2-hydroxyacetyl)-7-[5-hydroxy-6-methyl-4-(pyridin-3-ylmethylamino)oxan-2-yl]oxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C33H34N2O11/c1-15-28(38)19(35-13-16-5-4-8-34-12-16)9-23(45-15)46-21-11-33(43,22(37)14-36)10-18-25(21)32(42)27-26(30(18)40)29(39)17-6-3-7-20(44-2)24(17)31(27)41/h3-8,12,15,19,21,23,28,35-36,38,40,42-43H,9-11,13-14H2,1-2H3 |
| Standard InChIKey | GGTVPUWEBRGMCO-UHFFFAOYSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NCC6=CN=CC=C6)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NCC6=CN=CC=C6)O |
| Synonyms | N-(3-pyridylmethyl)adriamycin YM 1 YM-1 YM1 doxorubicin analog |
| PubChem Compound | 196926 |
| Last Modified | Nov 11 2021 |
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